Cas no 94248-41-6 (2-Propenoic acid,2-methyl-, hexadecyleicosyl ester)
94248-41-6 structure
Product Name:2-Propenoic acid,2-methyl-, hexadecyleicosyl ester
CAS No:94248-41-6
MF:C40H78O2
MW:591.046133518219
CID:814441
PubChem ID:3024141
Update Time:2025-04-19
2-Propenoic acid,2-methyl-, hexadecyleicosyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-methyl-, hexadecyleicosyl ester
- (hexadecyl)icosyl methacrylate
- 94248-41-6
- EINECS 304-313-6
- SCHEMBL886833
- DTXSID30915895
- hexatriacontan-17-yl 2-methylprop-2-enoate
-
- Inchi: 1S/C40H78O2/c1-5-7-9-11-13-15-17-19-21-22-23-25-27-29-31-33-35-37-39(42-40(41)38(3)4)36-34-32-30-28-26-24-20-18-16-14-12-10-8-6-2/h39H,3,5-37H2,1-2,4H3
- InChI Key: VFJRXYMIRBVPRJ-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 590.6
- Monoisotopic Mass: 590.6
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 36
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 19.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.859
- Boiling Point: 629.1°Cat760mmHg
- Flash Point: 305.1°C
- Refractive Index: 1.46
2-Propenoic acid,2-methyl-, hexadecyleicosyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
94248-41-6 (2-Propenoic acid,2-methyl-, hexadecyleicosyl ester) Related Products
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